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Compound of Interest

Compound Name: Tenidap-d3

Cat. No.: B15143019 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Step-by-Step Guide to

the Safe Handling and Disposal of Tenidap-d3.

This document provides essential safety and logistical information for the proper disposal of

Tenidap-d3, a deuterated analog of the nonsteroidal anti-inflammatory drug (NSAID) Tenidap.

Adherence to these procedures is critical for maintaining a safe laboratory environment and

ensuring compliance with waste management regulations.

Chemical and Physical Properties of Tenidap
While specific data for Tenidap-d3 is limited, the properties of its parent compound, Tenidap,

offer a baseline for safe handling.

Property Data

Chemical Formula C₁₄H₉ClN₂O₃S

Appearance Solid

Classification Chlorinated Organic Compound, NSAID

Disposal Consideration Requires handling as special hazardous waste.

Experimental Protocols: Disposal of Tenidap-d3
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As a chlorinated organic compound, Tenidap-d3 requires specific disposal protocols to mitigate

environmental and safety risks. Under no circumstances should this compound be disposed of

down the drain.[1][2]

Personal Protective Equipment (PPE): Before handling Tenidap-d3, ensure the following PPE

is worn:

Safety goggles

Laboratory coat

Nitrile gloves[2]

Disposal Steps:

Waste Collection:

Collect all solid Tenidap-d3 waste and any materials contaminated with it (e.g., weighing

paper, gloves, pipette tips) in a designated and clearly labeled "Halogenated Organic

Waste" container.[2][3]

Ensure the waste container is made of a compatible material and can be securely sealed.

[3]

Labeling:

The waste container must be labeled with the words "Hazardous Waste," the full chemical

name "Tenidap-d3," and the approximate quantity.

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Spill Management:

In the event of a spill, do not flush the area with water or dispose of the material down the

sink.[1]
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Contain the spill using an appropriate absorbent material, such as sand or diatomaceous

earth.[1]

Carefully collect the absorbent material and contaminated debris and place it in the

designated "Halogenated Organic Waste" container.

Thoroughly clean the spill area.

Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Always follow your institution's specific waste management protocols and local

regulations.[2][3][4]

Logical Workflow for Tenidap-d3 Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of Tenidap-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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